BENGHE Foundational & Exploratory

Check Availability & Pricing

Cerium(lll) sulfate octahydrate molecular weight
and formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium(lll) sulfate octahydrate

Cat. No.: B078412

Technical Guide: Cerium(lll) Sulfate Octahydrate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of
Cerium(lll) sulfate octahydrate. The data presented is intended to support research and
development activities where this compound is utilized.

Molecular Identity and Properties

Cerium(lll) sulfate octahydrate is a hydrated salt of cerium, appearing as a white to off-white
crystalline solid.[1][2] It is a moderately water and acid-soluble source of cerium.[3][4] The
compound is known for its applications in various fields, including catalysis and as a reagent in
chemical synthesis.[1]

Quantitative Molecular Data

The fundamental molecular characteristics of Cerium(lll) sulfate octahydrate are summarized
in the table below. This data is critical for stoichiometric calculations, solution preparation, and
material characterization in a laboratory setting.
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Property Value References

Chemical Formula Ce2(S04)3-8H20 [1112114]

Molecular Weight 712.54 g/mol [2][5]

Alternate Molecular Weight 712.6 g/mol [6]

CAS Number 10450-59-6 [4][5]

Appearance White to off-white crystals or 2]
powder

Density 2.886 g/mL at 25 °C

Logical Relationship of Components

The following diagram illustrates the constituent parts of the Cerium(lll) sulfate octahydrate
molecule.

Molecular Composition of Cerium(lll) Sulfate Octahydrate

lonic Components Water of Hydration

2 x Cerium(lll) ions (Ce3+) 3 x Sulfate ions (S0427) 8 x Water molecules (H20)
Cerium(lll) Sulfate Octahydrate
Ce2(S04)3-8H20

Click to download full resolution via product page

Molecular composition diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://cymitquimica.com/cas/10450-59-6/
https://ereztech.com/product/ceriumiii-sulfate-octahydrate-10450-59-6/
https://ereztech.com/product/ceriumiii-sulfate-octahydrate-10450-59-6/
https://www.americanelements.com/cerium-iii-sulfate-octahydrate-10450-59-6
https://www.funcmater.com/cerium-iii-sulfate-octahydrate-ce2-so4-3-8h2o-crystalline.html
https://prochemonline.com/product/cerium-iii-sulfate-octahydrate/
https://pubchem.ncbi.nlm.nih.gov/compound/16212929
https://pubchem.ncbi.nlm.nih.gov/compound/16212929
https://www.benchchem.com/product/b078412#cerium-iii-sulfate-octahydrate-molecular-weight-and-formula
https://www.benchchem.com/product/b078412#cerium-iii-sulfate-octahydrate-molecular-weight-and-formula
https://www.benchchem.com/product/b078412#cerium-iii-sulfate-octahydrate-molecular-weight-and-formula
https://www.benchchem.com/product/b078412#cerium-iii-sulfate-octahydrate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

